1-[4-(1,3-Benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H12N2O2S/c20-15-9-10-16(21)19(15)12-7-5-11(6-8-12)17-18-13-3-1-2-4-14(13)22-17/h1-8H,9-10H2
• InChI Key: GYUIEFOSAGYLDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H12N2O2S
• Molecular Weight: 308.4 g/mol

Description

The compound “1-[4-(1,3-Benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione” is a complex organic molecule that contains a pyrrolidine ring and a benzothiazole ring. The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The benzothiazole ring is a fused aromatic ring containing a sulfur and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the pyrrolidine ring and the benzothiazole ring separately, followed by their coupling. The pyrrolidine ring could be constructed from different cyclic or acyclic precursors, and the benzothiazole ring could be synthesized via a reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring and a benzothiazole ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The benzothiazole ring is a fused aromatic ring containing a sulfur and a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For instance, the pyrrolidine ring could undergo reactions typical of nitrogen heterocycles, and the benzothiazole ring could participate in reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrrolidine and benzothiazole rings. For instance, the pyrrolidine ring could contribute to the compound’s solubility and stability, while the benzothiazole ring could influence its aromaticity and reactivity.

Scientific Research Applications

Anti-Tubercular Activity

• . These compounds exhibit inhibitory potency against Mycobacterium tuberculosis (M. tuberculosis), a causative agent of tuberculosis.

Anticonvulsant Properties

• . These compounds were designed, synthesized, and evaluated for their ability to mitigate seizures.

Cytotoxicity Against Breast Cancer Cells

• . These studies aim to identify potential candidates for cancer therapy.

Quantitative Structure-Activity Relationship (QSAR) Modeling

• .

Biologically Active Benzothiazole-Based Drugs

• .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it is intended to be used as a drug, its mechanism of action would likely involve interaction with specific biological targets.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicinal chemistry. For instance, it could be investigated for its potential as a therapeutic agent.